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Compound of Interest

Compound Name: Ac-YVAD-AOM

Cat. No.: B15590872

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensure laboratory safety and experimental integrity. This
document provides essential guidance on the personal protective equipment (PPE),
operational procedures, and disposal methods for the selective caspase-1 inhibitor, Ac-YVAD-
AOM.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Ac-YVAD-AOM is not readily available, guidance
can be taken from the handling procedures of similar caspase inhibitors, which are often
supplied in Dimethyl Sulfoxide (DMSO). The primary hazards are often associated with the
solvent, which can cause skin and eye irritation and may facilitate the absorption of other
chemicals.[1]

Recommended Personal Protective Equipment:
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PPE Category Item Specification/Notes

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Inspect for
tears or holes before use.

o Goggles are preferred to
) Safety glasses with side ) )
Eye Protection ) provide a better seal against
shields or Goggles
splashes.

A standard lab coat should be

worn and kept fastened to
Body Protection Laboratory coat protect from minor spills and

contamination of personal

clothing.

Use in a well-ventilated area. If

) ) ) handling large quantities of the
Respiratory Protection Not generally required .

powder or creating aerosols, a

fume hood should be used.

It is crucial to wash hands thoroughly after handling the compound, even if gloves were worn.
Operational Plan: Step-by-Step Guidance

1. Receiving and Storage:

o Upon receipt, inspect the packaging for any damage.

e Ac-YVAD-AOM powder should be stored at -20°C for long-term stability (up to 3 years).[2]
» Once reconstituted in a solvent, it should be stored at -80°C for up to one year.[2]

2. Reconstitution:

e Ac-YVAD-AOM is soluble in DMSO.[2] A common stock concentration is 50 mg/mL (76.37
mM).[2]
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All work with the powdered form should be conducted in a chemical fume hood to avoid
inhalation.

Use appropriate PPE as detailed in the table above.

To reconstitute, add the calculated volume of DMSO to the vial containing the Ac-YVAD-
AOM powder.

Sonication may be required to fully dissolve the compound.[2]

Clearly label the stock solution with the compound name, concentration, date, and your
initials.

. Use in Experiments:

When diluting the stock solution for your experiment, use the appropriate solvent and
perform the dilution in a fume hood or on a clean benchtop, depending on the nature of the
experiment.

Avoid direct contact with the solution.

After use, securely cap the stock solution vial and return it to the correct storage
temperature.

Disposal Plan

Proper disposal of chemical waste is critical to maintain a safe laboratory environment and
comply with regulations.

e Unused Compound (Powder): Dispose of as chemical waste in a properly labeled container
according to your institution's hazardous waste disposal procedures.

» Contaminated Materials: Any materials that have come into contact with Ac-YVAD-AOM,
such as pipette tips, tubes, and gloves, should be disposed of in a designated hazardous
waste container.

e Liquid Waste: Solutions containing Ac-YVAD-AOM should be collected in a labeled
hazardous waste container. Do not pour down the drain.
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Signaling Pathway of Caspase-1 Inhibition

Ac-YVAD-AOM is a selective inhibitor of caspase-1. Caspase-1 plays a crucial role in the
inflammatory response by cleaving pro-inflammatory cytokines into their active forms. By
inhibiting caspase-1, Ac-YVAD-AOM can block this process.
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Caption: Inhibition of the Caspase-1 signaling pathway by Ac-YVAD-AOM.
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Experimental Workflow for Handling Ac-YVAD-AOM

The following diagram outlines the general workflow for handling Ac-YVAD-AOM in a
laboratory setting.

Experimental Use Record experiment details
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Dispose of empty vial

q og disposal .
g Waste Disposal 8P Documentation
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Caption: General experimental workflow for Ac-YVAD-AOM from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. Ac-YVAD-AOM | Caspase | TargetMol [targetmol.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ac-YVAD-AOM]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590872#personal-protective-equipment-for-
handling-ac-yvad-aom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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